Cas no 2877672-83-6 (2-[(1-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyrazine)

• Product Name: 2-[(1-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyrazine
• CAS No: 2877672-83-6
• MF: C₁₉H₂₃N₅OS
• MW: 369.483822107315
• CID: 5330009
• PubChem ID: 165435765
• Update Time: 2025-10-20

2-[(1-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[(1-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyrazine
• F6738-6202
• AKOS040861108
• 2877672-83-6
• 5,6-Dimethyl-4-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]thieno[2,3-d]pyrimidine

• Inchi： 1S/C19H23N5OS/c1-12-14(3)26-19-16(12)17(22-11-23-19)24-8-4-15(5-9-24)10-25-18-13(2)20-6-7-21-18/h6-7,11,15H,4-5,8-10H2,1-3H3
• InChI Key： RCHODFHWISFFBH-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(COC3=NC=CN=C3C)CC2)=C2C(C)=C(C)SC2=N1

Computed Properties

• Exact Mass: 369.16233155g/mol
• Monoisotopic Mass: 369.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.2±45.0 °C(Predicted)
• pka: 5.63±0.40(Predicted)

Additional information on 2-[(1-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyrazine

Comprehensive Overview of 2-[(1-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyrazine (CAS No. 2877672-83-6)

The compound 2-[(1-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyrazine (CAS No. 2877672-83-6) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a thieno[2,3-d]pyrimidine core with a piperidine and pyrazine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in targeting signaling pathways for cancer and inflammatory diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 5,6-dimethylthieno[2,3-d]pyrimidin-4-yl fragment in this compound is a key pharmacophore, often associated with high binding affinity to ATP-binding sites of kinases. This characteristic has led to its exploration in oncology research, where kinase inhibitors like ibrutinib and osimertinib have set precedents for success. Users frequently search for terms such as "kinase inhibitor mechanisms" or "thienopyrimidine derivatives in drug design," highlighting the relevance of this compound in contemporary scientific discourse.

From a synthetic perspective, the incorporation of a piperidin-4-ylmethoxy linker enhances the molecule's solubility and bioavailability, addressing common challenges in drug development. The 3-methylpyrazine group further modulates electronic properties, which is critical for optimizing pharmacokinetics. These structural attributes are often discussed in forums and publications focusing on fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies, both of which are hot topics in pharmaceutical R&D.

Beyond its biochemical potential, CAS No. 2877672-83-6 exemplifies the intersection of computational chemistry and experimental validation. With the rise of AI-driven drug discovery, researchers are leveraging machine learning to predict the binding modes and off-target effects of such compounds. Searches for "computational modeling of kinase inhibitors" or "cheminformatics in lead optimization" reflect this growing interest. The compound's molecular weight (approximately 398.5 g/mol) and logP values also make it a viable candidate for oral administration, a priority in modern drug formulation.

In conclusion, 2-[(1-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-3-methylpyrazine represents a compelling case study in the evolution of targeted therapies. Its multifaceted chemistry and alignment with current research trends—such as kinase inhibition, FBDD, and computational drug design—ensure its continued relevance in both academic and industrial settings. As the scientific community seeks answers to questions like "how to improve drug selectivity" or "next-generation kinase inhibitors," this compound offers valuable insights and opportunities for innovation.